Cas no 81167-93-3 (Pyridine, 2-[[(2,5-dimethylphenyl)methyl]sulfonyl]-4-methyl-, 1-oxide)

• Product name: Pyridine, 2-[[(2,5-dimethylphenyl)methyl]sulfonyl]-4-methyl-, 1-oxide
• CAS No: 81167-93-3
• MF: C₁₅H₁₇NO₃S
• MW: 291.36538
• CID: 704378
• PubChem ID: 13178744

Pyridine, 2-[[(2,5-dimethylphenyl)methyl]sulfonyl]-4-methyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[[(2,5-dimethylphenyl)methyl]sulfonyl]-4-methyl-, 1-oxide
• 2-[(2,5-dimethylphenyl)methylsulfonyl]-4-methyl-1-oxidopyridin-1-ium
• 81167-93-3
• 2-[(2,5-dimethylphenyl)methylsulfonyl]-4-methylpyridine-1-oxide
• JHNURFXKFRMZJF-UHFFFAOYSA-N
• SCHEMBL5953211
• DTXSID60524979
• 2-[(2,5-Dimethylphenyl)methanesulfonyl]-4-methyl-1-oxo-1lambda~5~-pyridine
• 2-[(2,5-Dimethylphenyl)methylsulfonyl]-4-methylpyridine 1-oxide

• Inchi： InChI=1S/C15H17NO3S/c1-11-4-5-13(3)14(8-11)10-20(18,19)15-9-12(2)6-7-16(15)17/h4-9H,10H2,1-3H3
• InChI Key： JHNURFXKFRMZJF-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1)C)CS(=O)(=O)C2=[N+](C=CC(=C2)C)[O-]

Computed Properties

• Exact Mass: 291.09291458g/mol
• Monoisotopic Mass: 291.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68Ų